molecular formula C13H12N6O2S B276319 N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide

N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide

Cat. No. B276319
M. Wt: 316.34 g/mol
InChI Key: IYQXIXJRNAHKDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and proteins involved in cellular processes.
Biochemical and Physiological Effects:
N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide has been shown to induce apoptosis in cancer cells and inhibit the growth of various microorganisms. It has also been found to reduce inflammation and oxidative stress in animal models. The compound has shown promising results in improving cognitive function in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide in lab experiments include its potent pharmacological effects and relatively easy synthesis. However, the limitations include the lack of understanding of its mechanism of action and potential toxicity in higher doses.

Future Directions

There are several future directions for the research of N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide. These include further studies to elucidate its mechanism of action, optimization of its pharmacological properties, and clinical trials to evaluate its safety and efficacy in humans. Additionally, the compound may have potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases.

Synthesis Methods

The synthesis of N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide has been reported using different approaches. One of the commonly used methods involves the reaction of 1-phenyl-3-methyl-4-benzoyl-5-pyrazolone with 4-amino-1,2,4-triazole-3-thiol in the presence of acetic anhydride. The resulting product is then treated with N,N-dimethylformamide dimethyl acetal to obtain the final compound.

Scientific Research Applications

N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antifungal, and antibacterial properties. The compound has also shown promising results in the treatment of Alzheimer's disease and as an anti-inflammatory agent.

properties

Molecular Formula

C13H12N6O2S

Molecular Weight

316.34 g/mol

IUPAC Name

N-(5-oxo-1-phenyl-4H-pyrazol-3-yl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide

InChI

InChI=1S/C13H12N6O2S/c20-11(7-22-13-14-8-15-17-13)16-10-6-12(21)19(18-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15,17)(H,16,18,20)

InChI Key

IYQXIXJRNAHKDH-UHFFFAOYSA-N

SMILES

C1C(=NN(C1=O)C2=CC=CC=C2)NC(=O)CSC3=NC=NN3

Canonical SMILES

C1C(=NN(C1=O)C2=CC=CC=C2)NC(=O)CSC3=NC=NN3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.